Cas no 61444-26-6 (1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 61444-26-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD01682367
• CID: 954505
• PubChem ID: 101446
• Update Time: 2025-04-19

1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-propenyl)-
• 7-Allyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 7-allyl-1,3-dimethylxanthine
• 7-Allyltheophylline
• AC1L2QUV
• BRN 0226015
• ChemDiv2_003783
• N5-allyl-1,3-dimethylxanthine
• N7-Allyltheophylline
• N-allyltheophyllin
• N-allyltheophylline
• NSC521015
• SureCN316279
• Theophylline, 7-allyl-
• 1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• EN300-25466437
• DTXSID20977008
• SR-01000457760
• Z112207588
• NSC 521015
• 7-Allyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
• CCG-18157
• PD183069
• ZGIBYCLLIMGXEZ-UHFFFAOYSA-N
• Cambridge id 6249500
• BDBM50025582
• EU-0074354
• 1H-PURINE-2,6-DIONE, 3,7-DIHYDRO-1,3-DIMETHYL-7-(2-PROPEN-1-YL)-
• SCHEMBL316279
• Q27284792
• 7H-Purine-2,6(1H,3H)-dione, 7-allyl-1,3-dimethyl-
• UNII-NC789Z71XR
• HMS1379L21
• CHEMBL24289
• STK868778
• SR-01000457760-1
• AKOS000479977
• 61444-26-6
• NSC-521015
• 7-Allyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• IDI1_002498
• AN-988/14610002
• NC789Z71XR
• 1H-Purine-2, 3,7-dihydro-1,3-dimethyl-7-(2-propenyl)-

• MDL： MFCD01682367
• Inchi： 1S/C10H12N4O2/c1-4-5-14-6-11-8-7(14)9(15)13(3)10(16)12(8)2/h4,6H,1,5H2,2-3H3
• InChI Key： ZGIBYCLLIMGXEZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CC=C)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 220.09616
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.44
• LogP: -0.38030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines